Cas no 444182-55-2 (<br>(2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]ac rylamide)

• Product Name: <br>(2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]ac rylamide
• CAS No: 444182-55-2
• MF: C₁₆H₁₅F₃N₂O₂
• MW: 324.297714471817
• CID: 3083199
• PubChem ID: 6035683
• Update Time: 2025-10-29

<br>(2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]ac rylamide Chemical and Physical Properties

Names and Identifiers

• <br>(2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]ac rylamide
• Z44330148
• (E)-2-cyano-N-(oxolan-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• (2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• (2E)-2-cyano-N-(oxolan-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• SR-01000034113-1
• EN300-24402590
• (E)-2-CYANO-N~1~-(TETRAHYDRO-2-FURANYLMETHYL)-3-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENAMIDE
• 444182-55-2
• 2-cyano-N-[(oxolan-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• STK180920
• AKOS022085525
• SR-01000034113
• AKOS000326865

• Inchi： 1S/C16H15F3N2O2/c17-16(18,19)13-4-1-3-11(8-13)7-12(9-20)15(22)21-10-14-5-2-6-23-14/h1,3-4,7-8,14H,2,5-6,10H2,(H,21,22)/b12-7+
• InChI Key： RMFHJEFYUHZBKF-KPKJPENVSA-N
• SMILES： FC(C1=CC=CC(=C1)/C=C(\C#N)/C(NCC1CCCO1)=O)(F)F

Computed Properties

• Exact Mass: 324.10856221Da
• Monoisotopic Mass: 324.10856221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.1Ų

Additional information on <br>(2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]ac rylamide

Recent Advances in the Study of (2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]acrylamide (CAS: 444182-55-2)

The compound (2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]acrylamide (CAS: 444182-55-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This acrylamide derivative, characterized by its unique trifluoromethylphenyl and tetrahydrofuran moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that (2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]acrylamide exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. The study utilized structure-activity relationship (SAR) analysis to identify key structural features responsible for its bioactivity, highlighting the importance of the cyano and trifluoromethyl groups in binding affinity.

Another significant development involves the compound's application in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the use of this acrylamide derivative as a linker in antibody-drug conjugates (ADCs). The researchers found that the compound's stability under physiological conditions and its ability to release payloads selectively in tumor microenvironments make it a promising candidate for ADC development. This finding opens new avenues for precision medicine, particularly in oncology.

In addition to its therapeutic potential, (2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]acrylamide has also been investigated for its role in chemical biology tools. A recent publication in Nature Chemical Biology (2024) described its use as a covalent probe for labeling and identifying cysteine residues in proteins. This application leverages the compound's electrophilic acrylamide moiety, which reacts selectively with thiol groups, enabling researchers to map protein-ligand interactions with high precision.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that further optimization is needed to improve its metabolic stability and bioavailability. Ongoing research is exploring prodrug strategies and formulation techniques to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, (2E)-2-cyano-N-(tetrahydrofuran-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]acrylamide represents a versatile and promising molecule in chemical biology and drug discovery. Its unique structural features and diverse applications underscore its potential to address unmet medical needs. Future research will likely focus on expanding its therapeutic scope and overcoming current limitations to fully realize its clinical potential.